Cas no 116967-65-8 (2,5-bis(1,3-benzothiazol-2-yl)terephthalic acid)
116967-65-8 structure
Product Name:2,5-bis(1,3-benzothiazol-2-yl)terephthalic acid
CAS No:116967-65-8
MF:C22H12N2O4S2
MW:432.471682548523
CID:2615037
PubChem ID:3480428
Update Time:2025-04-21
2,5-bis(1,3-benzothiazol-2-yl)terephthalic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-bis(1,3-benzothiazol-2-yl)terephthalic acid
- DTXSID20392873
- SR-01000390464-1
- 1,4-Benzenedicarboxylic acid, 2,5-bis(2-benzothiazolyl)-
- 116967-65-8
- AH-034/32859009
- SR-01000390464
- 2,5-di(1,3-benzothiazol-2-yl)terephthalic acid
-
- Inchi: 1S/C22H12N2O4S2/c25-21(26)13-10-12(20-24-16-6-2-4-8-18(16)30-20)14(22(27)28)9-11(13)19-23-15-5-1-3-7-17(15)29-19/h1-10H,(H,25,26)(H,27,28)
- InChI Key: GVFSIISIKBYGEO-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1C=C(C(=O)O)C(C2=NC3C=CC=CC=3S2)=CC=1C(=O)O
Computed Properties
- Exact Mass: 432.02384922Da
- Monoisotopic Mass: 432.02384922Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 157Ų
2,5-bis(1,3-benzothiazol-2-yl)terephthalic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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